Cas no 1185292-69-6 (1-(1-Phenylethyl)piperazine dihydrochloride)

• Product Name: 1-(1-Phenylethyl)piperazine dihydrochloride
• CAS No: 1185292-69-6
• MF: C₁₂H₁₉ClN₂
• MW: 226.745661973953
• CID: 4576137
• Update Time: 2025-06-10

1-(1-Phenylethyl)piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1-Phenylethyl)piperazine dihydrochloride

• Inchi： 1S/C12H18N2.ClH/c1-11(12-5-3-2-4-6-12)14-9-7-13-8-10-14;/h2-6,11,13H,7-10H2,1H3;1H
• InChI Key： KBYLJCBDMLESJV-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)(C1C=CC=CC=1)C.Cl

Additional information on 1-(1-Phenylethyl)piperazine dihydrochloride

Comprehensive Overview of 1-(1-Phenylethyl)piperazine dihydrochloride (CAS No. 1185292-69-6)

1-(1-Phenylethyl)piperazine dihydrochloride (CAS No. 1185292-69-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name or CAS number, is a derivative of piperazine, a heterocyclic amine widely utilized in drug design. The dihydrochloride salt form enhances its solubility and stability, making it a preferred choice for laboratory applications. Researchers frequently explore its potential as a building block for central nervous system (CNS) targeting molecules, owing to its structural similarity to pharmacologically active amines.

The growing interest in 1-(1-Phenylethyl)piperazine dihydrochloride aligns with current trends in precision medicine and neuropharmacology. With increasing searches for "piperazine derivatives in drug discovery" and "CNS-active compound synthesis," this compound's relevance is evident. Its phenylethyl moiety is particularly noteworthy, as it mimics endogenous neurotransmitters, sparking investigations into its potential for modulating dopamine and serotonin receptors. These properties make it a subject of interest for researchers studying neurodegenerative disorders and mood regulation, topics frequently queried in academic databases.

From a synthetic chemistry perspective, CAS 1185292-69-6 exemplifies the importance of chiral auxiliaries in asymmetric synthesis. The 1-phenylethyl group introduces stereochemistry, a critical factor in drug-receptor interactions. This aspect resonates with the pharmaceutical industry's focus on enantiopure drugs, a hot topic in green chemistry forums and patent literature. Analytical techniques like HPLC and NMR are essential for characterizing this compound, as reflected in the high search volume for "piperazine characterization methods."

The compound's physicochemical properties, including its high water solubility (attributed to the dihydrochloride salt) and melting point characteristics, make it suitable for formulation studies. This aligns with industry demands for bioavailable intermediates, a frequently searched term in pharmacokinetics research. Furthermore, its stability under various pH conditions makes it valuable for prodrug development, another trending area in medicinal chemistry.

Quality control of 1-(1-Phenylethyl)piperazine dihydrochloride requires stringent protocols, as indicated by the rising searches for "pharmaceutical intermediate purity standards." The compound's spectral data (IR, MS, and X-ray crystallography where applicable) serve as crucial reference points for authenticity verification. These analytical aspects are particularly relevant given the increasing emphasis on Good Manufacturing Practice (GMP) in API synthesis.

In the context of structure-activity relationship (SAR) studies, this piperazine derivative offers valuable insights. The N-substitution pattern influences its potential interactions with biological targets, a subject of numerous recent publications. This correlates with the surge in searches for "piperazine SAR in drug design" and "amine-based pharmacophores." The compound's logP and pKa values, critical for blood-brain barrier permeability predictions, further enhance its research utility.

Emerging applications of CAS 1185292-69-6 include its use as a reference standard in metabolite identification studies, particularly for compounds containing phenethylamine scaffolds. This application gains importance with the pharmaceutical industry's focus on drug metabolism and toxicology screening, frequently searched topics in regulatory science. The compound's crystalline nature also makes it suitable for co-crystallization studies, an area gaining traction in pharmaceutical materials science.

From a commercial perspective, the synthesis scale-up of 1-(1-Phenylethyl)piperazine dihydrochloride presents interesting challenges in process chemistry. Optimization of protection-deprotection strategies for the amine groups and salt formation conditions are critical considerations, as evidenced by patent filings and industrial publications. These technical aspects correspond to frequent searches for "piperazine derivative scale-up methods" and "pharmaceutical salt selection criteria."

The safety profile of this compound follows standard laboratory handling protocols for amine salts, with particular attention to dust control and pH management. While not classified as hazardous under standard regulations, proper material safety data sheet (MSDS) consultation remains essential, a practice emphasized in recent laboratory safety guidelines and frequently searched by researchers.

Future research directions for 1185292-69-6 may explore its potential in targeted drug delivery systems, especially given the current interest in nanocarrier technologies. The compound's molecular features could facilitate ligand conjugation for receptor-mediated transport, aligning with cutting-edge searches in nanomedicine and theranostics. Such applications would build upon existing knowledge of its molecular interactions while addressing contemporary pharmaceutical challenges.